Cas no 894015-02-2 (N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product name: N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894015-02-2
• MF: C₂₂H₂₂ClN₃O₂S
• MW: 427.946982860565
• CID: 5515152

N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methylphenyl)-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C22H22ClN3O2S/c1-13-4-7-16(8-5-13)22-25-15(3)19(29-22)10-11-24-20(27)21(28)26-18-12-17(23)9-6-14(18)2/h4-9,12H,10-11H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key： JTHNSXQOZTUCJE-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)(=O)C(NC1=CC(Cl)=CC=C1C)=O

Additional information on N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

Comprehensive Overview of N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894015-02-2)

The compound N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894015-02-2) is a specialized thiazole-based diamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methylphenyl group and a methyl-thiazole moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and market relevance while addressing frequently searched questions in the field.

Chemically, N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide belongs to the class of diamide compounds, which are known for their versatility in drug design. The presence of the 1,3-thiazole ring enhances its potential as a scaffold for developing enzyme inhibitors or receptor modulators, topics frequently searched in medicinal chemistry forums. Researchers are particularly interested in its hydrogen-bonding capacity due to the diamide linkage, which could influence its pharmacokinetic properties.

In pharmaceutical applications, derivatives of N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide are being investigated for their role in targeted therapies. A trending topic in this context is the compound’s potential interaction with kinase proteins, a hot area in cancer research. Its structural similarity to known kinase inhibitors has prompted studies into its efficacy against specific cell signaling pathways, aligning with current searches on "next-generation small-molecule drugs."

From a synthetic chemistry perspective, the compound’s chloro and methyl substituents offer opportunities for further functionalization, a key focus in structure-activity relationship (SAR) studies. Laboratories optimizing high-throughput screening protocols often explore such derivatives, as reflected in recent search trends for "modular synthesis of thiazole diamides." The ethanediamide bridge also provides a stable linker for conjugation with other pharmacophores, a technique gaining traction in drug delivery systems.

Market-wise, CAS 894015-02-2 caters to the growing demand for custom synthetic intermediates in contract research organizations (CROs). With increasing searches for "tailor-made heterocyclic building blocks," suppliers highlight its purity (>98%) and compatibility with cross-coupling reactions. Regulatory databases confirm its non-hazardous status under standard handling conditions, addressing common queries about laboratory safety protocols for similar compounds.

Environmental and stability studies indicate that N'-(5-chloro-2-methylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide exhibits good solubility in polar aprotic solvents like DMSO—a frequently searched property for in vitro assays. Its thermal stability (decomposition point >200°C) makes it suitable for reactions requiring elevated temperatures, a feature noted in industrial patent filings related to scalable synthetic routes.

Emerging applications include its use as a fluorescent probe precursor, leveraging the thiazole ring’s photophysical properties. This aligns with rising Google Scholar searches for "small-molecule imaging agents." Additionally, computational chemists model its molecular docking potential against protein targets, responding to the surge in AI-driven drug discovery queries.

In summary, CAS 894015-02-2 represents a multifaceted compound bridging medicinal chemistry and material science. Its adaptability to current research trends—from precision medicine to green chemistry—ensures sustained academic and industrial interest. Future directions may explore its bioconjugation capabilities or catalytic roles, answering tomorrow’s search queries today.